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Compound of Interest

Compound Name: Tin tetrachloride

Cat. No.: B050977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive comparison of the physicochemical

properties, reactivity, and handling of anhydrous tin(IV) chloride (SnCl₄) and its pentahydrate

form (SnCl₄·5H₂O). This document is intended to serve as a critical resource for researchers,

scientists, and professionals in drug development and other advanced chemical synthesis

fields where tin compounds are utilized.

Core Physicochemical Properties
Anhydrous tin(IV) chloride and its pentahydrate exhibit significant differences in their physical

and chemical properties, which dictate their applications and handling requirements. The

anhydrous form is a colorless, fuming liquid, while the pentahydrate is a white to yellowish

crystalline solid.[1][2] These differences are summarized in the tables below.

Table 1: Physical Properties
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Property
Tin(IV) Chloride,
Anhydrous

Tin(IV) Chloride,
Pentahydrate

CAS Number 7646-78-8[3] 10026-06-9[4]

Molecular Formula SnCl₄ SnCl₄·5H₂O[4]

Molecular Weight 260.50 g/mol [1][5] 350.60 g/mol [1][4][5]

Appearance Colorless, fuming liquid[1][5][6]
White to yellowish crystalline

solid or lumps[2][4][7]

Density 2.226 g/cm³[1][5] 2.04 g/cm³[1][2][4]

Melting Point -33 °C[3] 56 °C (decomposes)[1][2][4]

Boiling Point 114.1 °C[3] N/A (decomposes)

Table 2: Solubility and Reactivity
Property

Tin(IV) Chloride,
Anhydrous

Tin(IV) Chloride,
Pentahydrate

Solubility in Water

Reacts violently with water,

soluble in cold water with heat

evolution, decomposed by hot

water.[6][8]

Very soluble in water.[2][4][7]

Solubility in Organic Solvents

Miscible with alcohol, benzene,

toluene, chloroform, acetone,

carbon tetrachloride, gasoline,

and carbon disulfide.[9][10]

Soluble in ethanol.[2][4]

Reactivity with Moist Air

Fumes in moist air, forming

hydrochloric acid and tin(IV)

oxide.[1][6]

Hygroscopic, will absorb water

from the air.

Lewis Acidity Strong Lewis acid.[5]

Acts as a Lewis acid, though

its activity can be moderated

by the coordinated water

molecules.[11]
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Structural and Chemical Behavior
The fundamental difference between the two forms lies in the coordination of water molecules

to the tin center in the pentahydrate. In the solid state, the pentahydrate exists as cis-

[SnCl₄(H₂O)₂]·3H₂O, where two water molecules are directly coordinated to the tin atom, and

the remaining three are water of crystallization.[5] This coordination significantly influences the

compound's properties and reactivity.

Hydrolysis Pathway
Anhydrous tin(IV) chloride undergoes rapid and highly exothermic hydrolysis in the presence of

water to form tin(IV) oxide and hydrochloric acid. The pentahydrate, being already partially

hydrated, dissolves in water more readily and with less vigorous heat evolution.

SnCl₄ (Anhydrous) SnO₂ + 4HCl

  Rapid, Exothermic
  Hydrolysis

SnCl₄·5H₂O (Pentahydrate) [SnCl₄(H₂O)₂] + 3H₂O
(in solution)

Dissolution

Click to download full resolution via product page

Fig. 1: Hydrolysis and Dissolution Pathways

Applications in Synthesis
Both anhydrous and pentahydrated tin(IV) chloride are utilized in organic synthesis, primarily

as Lewis acid catalysts. However, the choice between the two depends on the specific reaction

conditions and the required catalytic activity.

Friedel-Crafts Reactions
Anhydrous tin(IV) chloride is a widely used catalyst in Friedel-Crafts alkylation and acylation

reactions.[12] Its strong Lewis acidity effectively activates the acylating or alkylating agent. The

pentahydrate can also be used, particularly in systems where the presence of water is

tolerable, though its catalytic activity may be attenuated.
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Fig. 2: Generalized Friedel-Crafts Acylation Workflow
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Experimental Protocols
The following are generalized experimental methodologies for the characterization and

comparison of anhydrous and pentahydrated tin(IV) chloride.

Comparative Hydrolysis Rate Determination
(Calorimetric Method)
Objective: To compare the rate and exothermicity of the reaction of anhydrous SnCl₄ and the

dissolution of SnCl₄·5H₂O in water.

Methodology:

Set up a reaction calorimeter with a known volume of deionized water, stirring at a constant

rate.

Record the initial temperature of the water.

For anhydrous SnCl₄, carefully add a pre-weighed amount to the water and record the

temperature change over time until a stable reading is achieved.

For SnCl₄·5H₂O, repeat the process with a molar equivalent amount and record the

temperature change over time.

The rate of temperature increase and the maximum temperature reached will provide a

quantitative comparison of the hydrolysis/dissolution rates and exothermicities.

Catalytic Activity in Friedel-Crafts Acylation
Objective: To compare the catalytic efficiency of anhydrous SnCl₄ and SnCl₄·5H₂O in a model

Friedel-Crafts acylation reaction.

Methodology:

Set up two parallel reactions in oven-dried glassware under an inert atmosphere (e.g.,

nitrogen or argon).
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In each reaction vessel, dissolve a suitable aromatic substrate (e.g., anisole) in an

anhydrous solvent (e.g., dichloromethane).

To one vessel, add a catalytic amount of anhydrous SnCl₄. To the other, add a molar

equivalent amount of SnCl₄·5H₂O.

Cool the mixtures in an ice bath.

Slowly add the acylating agent (e.g., acetyl chloride) to both reaction mixtures.

Monitor the reaction progress over time using a suitable analytical technique (e.g., TLC, GC-

MS).

Compare the reaction times and product yields between the two catalysts.

Spectroscopic Characterization
¹¹⁹Sn NMR Spectroscopy: ¹¹⁹Sn NMR is a powerful tool for distinguishing between the two

forms. Anhydrous SnCl₄ will exhibit a single resonance at a characteristic chemical shift. The

pentahydrate, with its coordinated water molecules, will show a different chemical shift,

reflecting the change in the electronic environment of the tin nucleus.[4][5]

Infrared (IR) Spectroscopy: The presence of coordinated and lattice water in the pentahydrate

can be confirmed by IR spectroscopy. The spectrum of the pentahydrate will show broad O-H

stretching bands in the region of 3200-3500 cm⁻¹, which will be absent in the spectrum of the

anhydrous form.

Safety and Handling
Both forms of tin(IV) chloride are corrosive and require careful handling.

Anhydrous Tin(IV) Chloride: Is highly corrosive and reacts violently with moisture.[13] It is a

fuming liquid that releases corrosive hydrogen chloride gas upon contact with air.[1][6]

Handling should be conducted in a well-ventilated fume hood, and appropriate personal

protective equipment (PPE), including gloves, goggles, and a lab coat, must be worn. Store

in a tightly sealed container in a dry, well-ventilated area.
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Tin(IV) Chloride Pentahydrate: Is a corrosive solid.[2] While it does not fume, it is

hygroscopic and should be stored in a tightly sealed container to prevent absorption of

atmospheric moisture. Standard laboratory PPE should be worn when handling this

compound.

Conclusion
The choice between anhydrous tin(IV) chloride and its pentahydrate is dictated by the specific

requirements of the intended application. The anhydrous form offers high reactivity and is

essential for water-sensitive reactions. The pentahydrate, being a stable, less reactive solid, is

easier to handle and can be a suitable alternative in systems where the presence of water is

not detrimental. A thorough understanding of their distinct properties is crucial for successful

and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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